Cas no 620-47-3 (1-Benzyl-3-methylbenzene)

1-Benzyl-3-methylbenzene (CAS 620-47-1) is an aromatic hydrocarbon derivative characterized by a benzyl group attached to the 1-position and a methyl group at the 3-position of a benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of specialty chemicals, pharmaceuticals, and agrochemicals. Its stable aromatic structure and functional groups enable selective modifications, making it valuable for constructing complex molecular frameworks. The compound exhibits moderate reactivity under controlled conditions, allowing for precise transformations. It is typically supplied as a high-purity liquid or solid, ensuring consistency in research and industrial applications. Proper handling and storage are recommended due to its flammability and potential sensitivity to oxidation.

1-Benzyl-3-methylbenzene structure

Product Name:1-Benzyl-3-methylbenzene

CAS No:620-47-3

MF:C₁₄H₁₄

MW:182.260963916779

MDL:MFCD09970508

CID:506430

PubChem ID:136427

Update Time:2025-06-07

1-Benzyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,1-methyl-3-(phenylmethyl)-
- 1-benzyl-3-methylbenzene
- 3-benyl toluol
- 3-Benzyltoluene
- 3-Methyldiphenylmethane
- Diphenylmethane, 3-methyl
- 1-methyl-3-(phenylmethyl)benzene
- 620-47-3
- DTXSID90211042
- m-benzyltoluene
- Benzene, 1-methyl-3-(phenylmethyl)-
- AKOS024264099
- UPP2OQ6ON5
- UNII-UPP2OQ6ON5
- CS-0454269
- Methane, phenyl-m-tolyl-
- MFCD09970508
- 1-methyl-3-(phenylmethyl)-benzene
- Q27291191
- G66343
- AS-3167
- 1-Benzyl-3-methylbenzene #
- DB-315138
- 1-Benzyl-3-methylbenzene
- MDL： MFCD09970508
- Inchi： 1S/C14H14/c1-12-6-5-9-14(10-12)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
- InChI Key： KSYQGOYOIKQFNA-UHFFFAOYSA-N
- SMILES： C(C1C=CC=CC=1)C1C=CC=C(C)C=1

Computed Properties

Exact Mass: 182.10962
Monoisotopic Mass: 182.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 0.9876 (estimate)
Melting Point: -27.8°C
Boiling Point: 279.24°C
Flash Point: 120.1°C
Refractive Index: 1.5689
PSA: 0

1-Benzyl-3-methylbenzene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Benzyl-3-methylbenzene Pricemore >>

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TRC	B535493-50mg	1-Benzyl-3-methylbenzene	620-47-3		50mg	45.00	2021-08-16
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